molecular formula C54H78N12O18S B047777 Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)- CAS No. 121637-29-4

Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)-

Cat. No.: B047777
CAS No.: 121637-29-4
M. Wt: 1215.3 g/mol
InChI Key: PLOKPOFUMYRUII-ABPFCAAFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)-, also known as Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)-, is a useful research compound. Its molecular formula is C54H78N12O18S and its molecular weight is 1215.3 g/mol. The purity is usually 95%.
The exact mass of the compound Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycoconjugates - Glycoproteins - Inhibins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Seminal plasma inhibin (85-94), tyr(85), cys(acm)(87)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

121637-29-4

Molecular Formula

C54H78N12O18S

Molecular Weight

1215.3 g/mol

IUPAC Name

(2S,3S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-3-(acetamidomethylsulfanyl)-2-[[(2S,3R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxybutanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-4-carboxybutanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]acetyl]amino]-3-methylpentanoic acid

InChI

InChI=1S/C54H78N12O18S/c1-7-27(4)44(54(83)84)64-41(72)21-57-47(76)37(19-31-20-56-35-11-9-8-10-33(31)35)60-48(77)36(16-17-42(73)74)59-49(78)38(22-67)62-52(81)43(26(2)3)65-50(79)39(23-68)61-51(80)40(24-85-25-58-29(6)70)63-53(82)45(28(5)69)66-46(75)34(55)18-30-12-14-32(71)15-13-30/h8-15,20,26-28,34,36-40,43-45,56,67-69,71H,7,16-19,21-25,55H2,1-6H3,(H,57,76)(H,58,70)(H,59,78)(H,60,77)(H,61,80)(H,62,81)(H,63,82)(H,64,72)(H,65,79)(H,66,75)(H,73,74)(H,83,84)/t27-,28+,34-,36-,37-,38-,39-,40-,43-,44-,45-/m0/s1

InChI Key

PLOKPOFUMYRUII-ABPFCAAFSA-N

Isomeric SMILES

CC[C@H](C)[C@@H](C(=O)O)NC(=O)CNC(=O)[C@H](CC1=CNC2=CC=CC=C21)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CSCNC(=O)C)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CC3=CC=C(C=C3)O)N

SMILES

CCC(C)C(C(=O)O)NC(=O)CNC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C(CCC(=O)O)NC(=O)C(CO)NC(=O)C(C(C)C)NC(=O)C(CO)NC(=O)C(CSCNC(=O)C)NC(=O)C(C(C)O)NC(=O)C(CC3=CC=C(C=C3)O)N

Canonical SMILES

CCC(C)C(C(=O)O)NC(=O)CNC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C(CCC(=O)O)NC(=O)C(CO)NC(=O)C(C(C)C)NC(=O)C(CO)NC(=O)C(CSCNC(=O)C)NC(=O)C(C(C)O)NC(=O)C(CC3=CC=C(C=C3)O)N

sequence

YTXSVSEWGI

Synonyms

85-tyrosyl-87-cysteinyl(acetamidomethyl)seminal plasma inhibin (85-94)
HSPI-TC
human seminal plasma inhibin (85-94), Tyr(85), Cys(Acm)(87)-
seminal plasma inhibin (85-94), Tyr(85), Cys(Acm)(87)-
Tyr-Thr-Cys(Acm)-Ser-Val-Ser-Glu-Trp-Gly-Ile

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.